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The human epidermal growth factor receptor 2 (HER2/ErbB-2) is a critical biomarker and
therapeutic target in various cancers, most notably breast cancer.[1][2] Its overexpression is
linked to aggressive disease and poor prognosis.[1] Non-invasive imaging of HER2 expression
in tumors is crucial for patient stratification, monitoring therapeutic response, and
understanding tumor heterogeneity.[2][3] While monoclonal antibodies like Trastuzumab are
used, their large size leads to slow clearance and delayed imaging times.[4][5] This has
spurred the development of smaller targeting agents, primarily synthetic peptides and
engineered protein scaffolds like affibody molecules, for faster and higher-contrast imaging.[2]

[4][5]

This guide provides an objective comparison of ErbB-2 targeting peptides and affibodies,
supported by experimental data, to aid researchers in selecting the appropriate imaging vector
for their needs.

The ErbB-2 Signaling Pathway

ErbB-2 is a receptor tyrosine kinase that, unlike other members of the EGFR family, does not
bind to any known ligands directly.[6] Its activation occurs through heterodimerization with other
ligand-bound ErbB family receptors or through homodimerization when overexpressed.[6][7]
This dimerization leads to the autophosphorylation of tyrosine residues in its cytoplasmic
domain, initiating several downstream signaling cascades. The two major pathways are the
PI13K/Akt pathway, which primarily mediates cell survival, and the Ras/Raf/MEK/MAPK
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pathway, which is involved in cell proliferation.[6][8][9] The aberrant activation of these
pathways in cancer promotes cell proliferation, survival, invasion, and angiogenesis.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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